Cas no 53872-01-8 (S-Propyl trifluoroethanethioate)

• Product Name: S-Propyl trifluoroethanethioate
• CAS No: 53872-01-8
• MF: C₅H₇F₃OS
• MW: 172.168690919876
• CID: 2830978
• PubChem ID: 71441801
• Update Time: 2025-04-21

S-Propyl trifluoroethanethioate Chemical and Physical Properties

Names and Identifiers

• OFNLUEYJJHSGPR-UHFFFAOYSA-N
• S-propyl trifluorothioacetate
• S-Propyl trifluoroethanethioate
• 53872-01-8
• DTXCID90801462
• DTXSID20850721

• Inchi： 1S/C5H7F3OS/c1-2-3-10-4(9)5(6,7)8/h2-3H2,1H3
• InChI Key： OFNLUEYJJHSGPR-UHFFFAOYSA-N
• SMILES： S(C(C(F)(F)F)=O)CCC

Computed Properties

• Exact Mass: 172.01697050g/mol
• Monoisotopic Mass: 172.01697050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Thiocarboxylic acids and derivatives Thioesters